Cas no 39826-79-4 (Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-)
39826-79-4 structure
Product Name:Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-
CAS No:39826-79-4
MF:C10H6BrNS
MW:252.130340099335
CID:320253
PubChem ID:290637
Update Time:2025-04-19
Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-
- 3-(bromomethyl)-1-benzothiophene-2-carbonitrile
- AC1L6E6T
- AC1Q27OE
- AG-J-10439
- AR-1E7403
- CTK4I1946
- NSC154720
- NSC-154720
- 39826-79-4
- DTXSID10302865
-
- Inchi: 1S/C10H6BrNS/c11-5-8-7-3-1-2-4-9(7)13-10(8)6-12/h1-4H,5H2
- InChI Key: XBBNYJQKXZXKSZ-UHFFFAOYSA-N
- SMILES: BrCC1=C(C#N)SC2C=CC=CC1=2
Computed Properties
- Exact Mass: 250.94048
- Monoisotopic Mass: 250.94
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 378.4°C at 760 mmHg
- Flash Point: 182.7°C
- Refractive Index: 1.698
- PSA: 23.79
- LogP: 3.66788
Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
39826-79-4 (Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent